Methylene violet

• IUPAC Name: 7-(dimethylamino)phenothiazin-3-one
• InChI: InChI=1S/C14H12N2OS/c1-16(2)9-3-5-11-13(7-9)18-14-8-10(17)4-6-12(14)15-11/h3-8H,1-2H3
• InChI Key: ALJHHTHBYJROOG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)N=C3C=CC(=O)C=C3S2
• Molecular Formula: C14H12N2OS
• DSSTOX Substance ID: DTXSID9062481
• Molecular Weight: 256.32 g/mol
• CAS RN: 2516-05-4

Description

Methylene Violet (MV) is a phenazine dye with a rich history in various applications, including as a stain in pathology and as a component in polychrome methylene blue dyes . It is known for its photosensitizing properties, which have been explored for potential use in photodynamic inactivation of microorganisms and photomedicinal purposes . Despite its historical significance and potential applications, there has been a lack of clinical tests in recent literature, possibly due to incomplete information regarding its photophysics and the effects of the medium on its properties .

Synthesis Analysis

The synthesis of this compound can be achieved through the hydrolytic oxidation of methylene blue. Historically, this has been considered a difficult chemical reaction, with Bernthsen originally using Ag2O for the hydrolysis . A more practical method involves treating methylene blue with potassium chlorate and sodium hydroxide, followed by the addition of a zinc salt and sodium bicarbonate, and gentle boiling . This process yields this compound free from methylene blue and azure dyes.

Molecular Structure Analysis

This compound is a phenazinium dye, specifically the 3-amino-7-dimethylamino-5-phenyl phenazium chloride . Its molecular structure is characterized by a high permanent dipole and polarizability, which significantly influence its solvatochromism and excited states decay kinetics . The molecular structure also allows for the formation of complexes with DNA, as evidenced by the binding of this compound to DNA through intercalation .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation by bromate ions under acidic conditions, which has been studied using stopped-flow techniques . The reaction kinetics are complex, with an initial slow reaction followed by a rapid one after an induction period. The dye also forms complexes with DNA in the dark and can covalently bind to DNA upon irradiation with visible light in a deoxygenated environment .

Physical and Chemical Properties Analysis

The photophysical properties of this compound are influenced by the polarity of the solvent, leading to unusual solvatochromism and decay kinetics of its excited states . The interaction with DNA is characterized by a strong binding affinity, with the binding being exothermic and favored by hydrophobic forces . This compound also exhibits photosensitizing properties, generating singlet oxygen upon visible-light irradiation . Its interaction with DNA and other molecules is sensitive to the presence of acids and the chemical environment, which can significantly affect its photosensitization mechanisms .

Scientific Research Applications

Photodynamic Applications

Methylene Violet (MV) has shown promise in photodynamic applications. Notably, its photosensitizing properties for singlet oxygen generation upon visible-light irradiation have been explored for potential use in photodynamic inactivation of microorganisms and photomedicinal purposes. Studies have detailed the photophysics of MV, highlighting its sensitivity to intermolecular hydrogen bonding and protonation, which significantly influences its photosensitization mechanisms (Ronzani, Trivella, Bordat, Blanc, & Lacombe, 2014).

Clinical Diagnostic Applications

In clinical medicine, MV has been utilized in diagnostics, such as identifying displaced atrial lines. For example, methylene blue, a related compound, has been effectively used to diagnose extravasation of fluid from displaced central lines, demonstrating the potential for MV in similar applications (Namachivayam & Tibballs, 2006).

Wastewater Treatment

MV has been a subject of research in wastewater treatment, particularly in the treatment of dye wastewater using various agents. The efficacy of different treatments on the removal of MV from wastewater has been studied, highlighting the potential for using MV in environmental applications (Tian & Liu, 2012).

Photocatalytic Degradation

The photocatalytic degradation of MV, particularly in the presence of sunlight, has been examined. Studies have focused on the degradation efficiency of MV under various conditions, showcasing its utility in eco-friendly methods of destroying organic pollutants (Jishma, Narayanan, Snigdha, Thomas, & Radhakrishnan, 2018).

Adsorption Studies

Research has also delved into the adsorption properties of MV, particularly in relation to environmental applications. Studies have investigated the adsorption of MV on various materials, providing insights into its potential use in removing dyes from aqueous solutions (Akbal, 2005).

Future Directions

The evolution in resistant bacterial strains will drive continual changes in advanced wound care products. Demand will increase for economically priced, versatile wound care dressings that assist in debridement, maintain a moist wound environment, absorb and trap bacterial debris, and decrease dressing change frequency. Methylene Violet, with its antibacterial properties, could play a significant role in this future direction.

Mechanism of Action

Target of Action

Methylene violet, also known as this compound 3RAX, is a phenazine dye that primarily targets the mitochondria of cells . It has been shown to have inhibitory effects on human red blood cell acetylcholinesterase (AChE) and human plasma butyrylcholinesterase (BChE), with Kis values of 1.58 and 0.51 μM respectively .

Mode of Action

This compound interacts with its targets by changing the molecular structure of DNA, undermining the module of DNA, and inducing the generation of reactive singlet oxygen . This interaction leads to changes in the cellular environment, affecting the function and viability of the cells. In the context of photodynamic therapy, this compound has been conjugated with porphyrin, a compound known for its high DNA binding constant and efficacy in inhibiting cancer cells .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the generation of reactive singlet oxygen . Singlet oxygen, as a primary damaging agent, induces apoptosis of cancer cells in photodynamic therapy . Specifically, it could effectively damage the tiny blood vessels in the tumor tissue and then cause cell death and local bleeding .

Pharmacokinetics

Methylene blue has a bioavailability of 53–97% upon oral administration, with plasma concentration peaking after 30–60 minutes . It exhibits extracellular compartment kinetics with a terminal plasma half-life of 5–6 hours . Differences in organ distribution of methylene blue are mainly responsible for the different pharmacokinetics after oral and intravenous administration .

Result of Action

The result of this compound’s action is primarily observed at the cellular level. Its interaction with DNA and the generation of reactive singlet oxygen can lead to cell death . In the context of photodynamic therapy, this compound conjugated with porphyrin has shown efficacy in inhibiting cancer cells .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, in the context of wastewater treatment, the removal efficiency of this compound can be affected by factors such as initial dye concentration, solution pH, temperature, and adsorbent dose . Furthermore, the presence of other substances in the environment, such as contaminants in wastewater, can also influence the action and efficacy of this compound .

Synthesis routes and methods

Procedure details

To a solution of 0.5 g (1.56 mmol) of Methylene blue in 50 mL of water was added 0.53 g (3.12 mmol) of AgNO3 dissolved in excess NH4OH. The reaction mixture was heated to reflux for an hour, filtered and extracted with EtOAc (20×5 mL). The organic layer was washed with brine, dried over anhydrous Na2SO4, concentrated under diminished pressure. The dark solid was purified on a silica gel column. Elution with 9:1 EtOAc/MeOH gave CPD-18 as a dark solid: yield-25 mg (6%); silica gel TLC Rf 0.27 (9:1 EtOAc/MeOH); 1H NMR (CDCl3) δ 3.16 (s, 1H), 6.60 (d, 1H, J=2.8 Hz), 6.69 (d, 1H, J=2.4 Hz), 6.83 (d, 1H, J=2 Hz), 6.86 (d, 1H, J=2.8 Hz), 7.67 (d, 1H, J=10 Hz), 7.71 (d, 1H, J=9.2 Hz); mass spectrum (MALDI-TOF), m/z 257.07 (M+H)+.

Q & A

Q1: How does Methylene Violet interact with DNA?

A1: this compound can interact with DNA through multiple modes, depending on the specific derivative and conditions. Some MV derivatives, such as those with amino group modifications, predominantly intercalate between DNA base pairs. [] Other derivatives, particularly those with bulky substituents, exhibit mixed binding modes involving both groove binding and electrostatic interactions with the DNA backbone. [, ]

Q2: What are the downstream effects of this compound's interaction with DNA?

A2: The interaction of MV with DNA can have significant downstream effects. Upon irradiation with visible light, MV can induce DNA photocleavage, potentially leading to cell death. [, ] This photocleavage activity is linked to the dye's ability to generate singlet oxygen, a reactive oxygen species that can damage DNA. [, ] Covalent binding of MV to DNA upon irradiation has also been observed. [, ]

Q3: What is the molecular formula and weight of this compound?

A3: The molecular formula of this compound is C15H15ClN4. Its molecular weight is 286.77 g/mol.

Q4: What spectroscopic data is available for this compound?

A4: this compound has characteristic spectroscopic signatures: * UV-Vis: MV exhibits a characteristic absorption spectrum in the visible region, with a maximum absorbance wavelength (λmax) around 550 nm. Binding to DNA typically results in a bathochromic shift (red shift) and hypochromism (decreased absorbance) in the absorption spectrum. [, ] * NMR: 1H NMR spectroscopy provides structural information about MV and its derivatives. [] * IR: Infrared (IR) spectroscopy can be used to identify functional groups present in MV and its derivatives. [] * Mass spectrometry: Mass spectrometry is used to determine the molecular weight and fragmentation patterns of MV and its derivatives. []

Q5: What are some applications of this compound that rely on its material compatibility?

A6: this compound's compatibility with biological systems allows its use in various applications: * Biological staining: MV has been used as a stain in biological research, particularly for histological studies and identifying specific cellular components. [, , ] * Photodynamic therapy: Research explored the potential of MV as a photosensitizer for photodynamic therapy due to its DNA binding affinity and phototoxic effects. [, ] * Yeast viability assessment: MV is utilized as an alternative to methylene blue for determining yeast viability in brewing and fermentation processes. [, ]

Q6: What catalytic properties does this compound possess?

A7: this compound can act as a photosensitizer, catalyzing reactions in the presence of light. It has been investigated for its photocatalytic activity in the degradation of organic pollutants, particularly dyes, in wastewater treatment. [, ]

Q7: What are the mechanisms involved in the photocatalytic degradation of dyes using this compound?

A7: While specific mechanisms are not elaborated on in the provided research, MV likely functions through a type II photodynamic process. Upon light absorption, MV transitions to an excited state and transfers energy to molecular oxygen, generating singlet oxygen. This highly reactive species then degrades the target dye molecules.

Q8: Have there been computational studies on this compound?

A9: Yes, computational methods have been employed to study this compound: * EPR Spectral Analysis: High-resolution electron paramagnetic resonance (EPR) spectroscopy, combined with theoretical calculations, has been used to investigate the electronic structure and properties of MV. [] * Kinetic Modeling: Software like Simkine3 has been used to simulate and analyze complex kinetic mechanisms involving MV, such as its reaction with acidic bromate. []

Q9: How do structural modifications of this compound affect its activity?

A10: Structural modifications significantly impact MV's activity: * Amino Group Modifications: Altering the amino group substituents on MV influences its DNA binding mode, singlet oxygen generation efficiency, and ultimately, its DNA photocleavage activity. [] * Halogenation: Halogenated MV derivatives, such as bromo- and iodo-methylene violet, demonstrate increased quantum yields for singlet oxygen formation and enhanced phototoxicity compared to non-halogenated MV. [, ] * Methylation: Methylation of MV, as in O-methyl this compound (OMeMV), can drastically reduce its singlet oxygen quantum yield and phototoxic efficacy. []